3-[5-(3,5-dimethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine

• IUPAC Name: 5-(3,5-dimethylphenyl)-3-pyridin-3-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C15H13N3O/c1-10-6-11(2)8-13(7-10)15-17-14(18-19-15)12-4-3-5-16-9-12/h3-9H,1-2H3
• InChI Key: RHTPRZHKWMPHHV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C2=NC(=NO2)C3=CN=CC=C3)C
• Molecular Formula: C15H13N3O
• Molecular Weight: 251.28 g/mol

Description

3-[5-(3,5-dimethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine, also known as DMPO, is a heterocyclic compound that has been extensively studied due to its potential applications in various scientific fields. DMPO is a member of the oxadiazole family, which is known for its diverse biological activities, including antimicrobial, antitumor, and anti-inflammatory properties. In

Mechanism of Action

3-[5-(3,5-dimethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine acts as a spin trap by reacting with free radicals to form stable adducts. The adduct formation occurs via a radical addition mechanism, where the free radical adds to the double bond in the oxadiazole ring of 3-[5-(3,5-dimethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine. The resulting adduct is stable and can be detected using various spectroscopic techniques. The mechanism of action of 3-[5-(3,5-dimethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine has been extensively studied, and several studies have shown that 3-[5-(3,5-dimethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine is highly effective in trapping free radicals generated during oxidative stress.
Biochemical and Physiological Effects:
3-[5-(3,5-dimethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine has been shown to have several biochemical and physiological effects. 3-[5-(3,5-dimethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine has been shown to protect against oxidative stress-induced damage in various biological systems, including cells, tissues, and organs. 3-[5-(3,5-dimethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine has also been shown to have anti-inflammatory properties, which makes it a potential therapeutic agent for various inflammatory diseases. 3-[5-(3,5-dimethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine has been shown to have antimicrobial properties, which makes it a potential candidate for the development of new antibiotics.

Advantages and Limitations for Lab Experiments

3-[5-(3,5-dimethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine has several advantages for lab experiments. 3-[5-(3,5-dimethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine is a highly effective spin trap that can be used to detect and quantify free radicals in biological systems. 3-[5-(3,5-dimethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine is also relatively stable and can be easily synthesized in large quantities. However, 3-[5-(3,5-dimethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine has some limitations for lab experiments. 3-[5-(3,5-dimethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine has a relatively short half-life in biological systems, which makes it difficult to detect and quantify adduct formation in vivo. 3-[5-(3,5-dimethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine also has some limitations in terms of its selectivity, as it can react with both free radicals and other reactive species.

Future Directions

There are several future directions for 3-[5-(3,5-dimethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine research. One of the major areas of research is the development of new spin traps that are more selective and have longer half-lives in biological systems. Another area of research is the development of new applications for 3-[5-(3,5-dimethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine, such as in the field of drug discovery. 3-[5-(3,5-dimethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine has been shown to have antimicrobial and anti-inflammatory properties, which makes it a potential candidate for the development of new therapeutics. Overall, 3-[5-(3,5-dimethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine is a promising compound that has the potential to make significant contributions to various scientific fields.

Synthesis Methods

The synthesis of 3-[5-(3,5-dimethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine involves the reaction of 3,5-dimethylphenyl hydrazine with pyridine-2-carboxylic acid in the presence of phosphorous oxychloride. The resulting product is then subjected to cyclization in the presence of acetic anhydride to obtain 3-[5-(3,5-dimethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine. The synthesis method for 3-[5-(3,5-dimethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine has been well-established, and several modifications have been made to improve the yield and purity of the compound.

Scientific Research Applications

3-[5-(3,5-dimethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine has been extensively studied for its potential applications in various scientific fields. One of the major applications of 3-[5-(3,5-dimethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine is in the field of free radical research. 3-[5-(3,5-dimethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine is a spin trap that is used to detect and quantify free radicals in biological systems. 3-[5-(3,5-dimethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine has been shown to be highly effective in trapping free radicals generated during oxidative stress, which is implicated in various diseases, including cancer, cardiovascular disease, and neurodegenerative disorders.